Cas no 14635-33-7 (Phenanthro[2,1-d]thiazole(8CI,9CI))

Phenanthro[2,1-d]thiazole(8CI,9CI) structure
14635-33-7 structure
Product Name:Phenanthro[2,1-d]thiazole(8CI,9CI)
CAS No:14635-33-7
MF:C15H9NS
MW:235.303662061691
CID:229134
PubChem ID:84568
Update Time:2025-04-19

Phenanthro[2,1-d]thiazole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenanthro[2,1-d]thiazole(8CI,9CI)
    • naphtho[1,2-g][1,3]benzothiazole
    • Phenanthro[2,1-d]thiazole
    • 14635-33-7
    • DTXSID70163358
    • BRN 1110044
    • SCHEMBL4154752
    • Phenanthro(2,1-d)thiazole
    • naphthobenzo-thiazole
    • Inchi: 1S/C15H9NS/c1-2-4-11-10(3-1)5-6-13-12(11)7-8-14-15(13)17-9-16-14/h1-9H
    • InChI Key: OUXFGDZJCPQYRY-UHFFFAOYSA-N
    • SMILES: S1C=NC2=CC=C3C4C=CC=CC=4C=CC3=C12

Computed Properties

  • Exact Mass: 235.04567
  • Monoisotopic Mass: 235.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.1824 (rough estimate)
  • Refractive Index: 1.5300 (estimate)
  • PSA: 12.89

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